Cas no 893576-11-9 (N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride)

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride Properties

Names and Identifiers

• N-(3-Methoxybenzyl)-2-methylpropan-1-amine
• CHEMBRDG-BB 9071991
• AKOS000226874
• [(3-methoxyphenyl)methyl](2-methylpropyl)amine
• N-isobutyl-N-(3-methoxybenzyl)amine
• AN-465/42518735
• MFCD07405944
• EN300-32541
• 893576-11-9
• N-(3-METHOXYBENZYL)-2-METHYL-1-PROPANAMINE
• N-[(3-methoxyphenyl)methyl]-2-methylpropan-1-amine
• STK281159
• +Expand

• MDL： MFCD07405944
• InChIKey： YSWWWWWQNTUHPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19NO/c1-10(2)8-13-9-11-5-4-6-12(7-11)14-3/h4-7,10,13H,8-9H2,1-3H3
• SMILES： CC(C)CNCC1=CC(=CC=C1)OC

Computed Properties

• Exact Mass: 193.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.146664230g/mol
• Heavy Atom Count: 14
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 2.83170
• PSA: 21.26000
• Refractive Index: 1.496
• Boiling Point: 271.5°C at 760 mmHg
• Flash Point: 112.7°C
• Density: 0.943

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N-(3-Methoxybenzyl)-2-methyl-1-propanamine Hydrochloride Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%